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Compound Name: Antitubercular agent-44

Cat. No.: B15135301 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vitro activity of Pretomanid, a novel

antitubercular agent, against a panel of Mycobacterium tuberculosis (M. tuberculosis) clinical

isolates. Its performance is benchmarked against standard first-line and second-line

antitubercular drugs, with supporting experimental data presented for comparative analysis.

Data Presentation: Comparative Minimum Inhibitory
Concentration (MIC) of Antitubercular Agents
The following table summarizes the Minimum Inhibitory Concentration (MIC) values of

Pretomanid and other key antitubercular agents against various clinical isolates of M.

tuberculosis. The MIC is defined as the lowest concentration of a drug that inhibits the visible

growth of a microorganism. Lower MIC values are indicative of higher potency.
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Drug
M.
tuberculosis
Isolate Type

MIC₅₀ (µg/mL) MIC₉₀ (µg/mL)
MIC Range
(µg/mL)

Pretomanid
Drug-Susceptible

& Drug-Resistant
0.015 - 0.25 0.03 - 0.53 0.005 - 0.53

Isoniazid Drug-Susceptible 0.03 0.06 0.015 - 0.125

Isoniazid-

Resistant
>8.0 >8.0 0.2 - >64

Rifampicin Drug-Susceptible 0.06 0.125 0.015 - 0.25

Rifampicin-

Resistant
>16.0 >32.0 1.0 - >64

Moxifloxacin Drug-Susceptible 0.125 0.25 0.03 - 0.5

Fluoroquinolone-

Resistant
>2.0 >4.0 0.5 - >16

Bedaquiline
Drug-Susceptible

& Drug-Resistant
0.03 - 0.06 0.06 - 0.12 ≤0.008 - 0.24

Delamanid
Drug-Susceptible

& Drug-Resistant
0.004 - 0.015 0.012 - 0.03 0.001 - 0.5

Linezolid
Drug-Susceptible

& Drug-Resistant
0.25 - 0.5 0.5 - 1.0 ≤0.06 - >32

Note: MIC values are compiled from multiple studies and represent a range of findings against

different panels of clinical isolates. Direct comparison between drugs should be made with

caution due to variations in the specific isolates tested in each study.

Experimental Protocols: Microplate Alamar Blue
Assay (MABA)
The Minimum Inhibitory Concentrations (MICs) are determined using the Microplate Alamar

Blue Assay (MABA), a colorimetric method for assessing the susceptibility of M. tuberculosis to
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antimicrobial agents.[1][2]

1. Materials and Reagents:

Media: Middlebrook 7H9 broth supplemented with 0.2% (v/v) glycerol, 10% (v/v) OADC

(oleic acid, albumin, dextrose, catalase), and 0.05% (v/v) Tween 80.

Antitubercular Agents: Stock solutions of Pretomanid and comparator drugs prepared in

dimethyl sulfoxide (DMSO) or sterile deionized water.

M. tuberculosis Culture: Mid-log phase culture of M. tuberculosis H37Rv or clinical isolates

grown in supplemented Middlebrook 7H9 broth.

Alamar Blue Reagent: A commercially available resazurin-based solution.

96-well Microplates: Sterile, flat-bottom microplates.

Sterile Deionized Water

Parafilm

2. Inoculum Preparation:

The turbidity of the M. tuberculosis culture is adjusted with supplemented Middlebrook 7H9

broth to match a 1.0 McFarland standard, which corresponds to approximately 1 x 10⁷

CFU/mL.

The bacterial suspension is then diluted 1:50 in supplemented Middlebrook 7H9 broth to

obtain the final inoculum.

3. Assay Procedure:

Aseptically add 200 µL of sterile deionized water to all outer perimeter wells of the 96-well

microplate to prevent evaporation.

Add 100 µL of supplemented Middlebrook 7H9 broth to all inner wells.
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Prepare serial two-fold dilutions of each drug directly in the microplate. This is achieved by

adding a specific volume of the drug stock solution to the first well of a row and then

transferring 100 µL to the subsequent wells, mixing at each step.[1] The final drug

concentrations should bracket the expected MIC range.

Add 100 µL of the prepared M. tuberculosis inoculum to each well containing the drug

dilutions and to the drug-free growth control wells.

Seal the plates with Parafilm and incubate at 37°C for 5-7 days.

After the initial incubation, add 20 µL of Alamar Blue reagent and 12.5 µL of 20% Tween 80

to each well.

Re-incubate the plates at 37°C for 24-48 hours.

4. Interpretation of Results:

A color change from blue (oxidized state) to pink (reduced state) indicates bacterial growth.

[1]

The MIC is determined as the lowest drug concentration that prevents this color change, i.e.,

the well remains blue.[1]
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Caption: Experimental workflow for the Microplate Alamar Blue Assay (MABA).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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